N'-[(4-nitrobenzoyl)oxy]-4-pyridinecarboximidamide
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Overview
Description
N'-[(4-nitrobenzoyl)oxy]-4-pyridinecarboximidamide is a chemical compound that is used in scientific research. It is also known by its chemical formula, C14H10N4O4. This compound is synthesized in the laboratory using specific methods and has been found to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N'-[(4-nitrobenzoyl)oxy]-4-pyridinecarboximidamide is not fully understood. However, it is believed that the compound binds to metal ions and forms a complex. This complex can then interact with various biomolecules such as proteins and nucleic acids. The compound has been found to have an affinity for zinc and copper ions, and it is believed that the binding of these ions to the compound is responsible for its biological activity.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been found to have antitumor and antiviral properties. The compound has been shown to inhibit the growth of cancer cells and to have antiviral activity against various viruses such as human immunodeficiency virus (HIV) and herpes simplex virus (HSV). The compound has also been found to have an effect on protein-ligand interactions, which makes it a useful tool for the study of biochemical processes.
Advantages and Limitations for Lab Experiments
One advantage of using N'-[(4-nitrobenzoyl)oxy]-4-pyridinecarboximidamide in lab experiments is its high affinity for metal ions such as zinc and copper. This makes it a useful tool for the detection and quantification of these ions. Another advantage is its antitumor and antiviral properties, which make it a potential candidate for cancer and viral therapy. However, one limitation of using this compound is its potential toxicity. It is important to use the compound in appropriate concentrations and to take necessary precautions when handling it.
Future Directions
There are several future directions for the use of N'-[(4-nitrobenzoyl)oxy]-4-pyridinecarboximidamide in scientific research. One direction is the study of its potential use in cancer and viral therapy. Another direction is the development of new metal complexes using this compound as a ligand. The compound can also be used as a tool for the study of protein-ligand interactions and for the detection and quantification of metal ions in biological systems. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Conclusion:
This compound is a chemical compound that is used in scientific research for various purposes. It is synthesized in the laboratory using specific methods and has been found to have various biochemical and physiological effects. The compound has potential applications in cancer and viral therapy, the development of new metal complexes, and the study of protein-ligand interactions. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Synthesis Methods
N'-[(4-nitrobenzoyl)oxy]-4-pyridinecarboximidamide is synthesized in the laboratory using specific methods. The synthesis method involves the reaction between 4-pyridinecarboximidamide and 4-nitrobenzoyl chloride in the presence of a base. The reaction takes place in an organic solvent, and the product is purified using various methods. The purity of the product is determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
N'-[(4-nitrobenzoyl)oxy]-4-pyridinecarboximidamide is used in scientific research for various purposes. It is used as a fluorescent probe for the detection of metal ions such as copper and zinc. It is also used as a ligand for the synthesis of metal complexes. The compound has been found to have antitumor and antiviral properties, and it is being studied for its potential use in cancer and viral therapy. It is also used as a tool for the study of protein-ligand interactions.
properties
IUPAC Name |
[(Z)-[amino(pyridin-4-yl)methylidene]amino] 4-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N4O4/c14-12(9-5-7-15-8-6-9)16-21-13(18)10-1-3-11(4-2-10)17(19)20/h1-8H,(H2,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKZCULGRKIBEQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)ON=C(C2=CC=NC=C2)N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C(=O)O/N=C(/C2=CC=NC=C2)\N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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